Cas no 26346-84-9 (Benzene, 1,1'-sulfinylbis[2,3,4,5,6-pentafluoro-)

Benzene, 1,1'-sulfinylbis[2,3,4,5,6-pentafluoro- structure
26346-84-9 structure
Product Name:Benzene, 1,1'-sulfinylbis[2,3,4,5,6-pentafluoro-
CAS No:26346-84-9
MF:C12F10OS
MW:382.176836967468
CID:1427145
PubChem ID:576190
Update Time:2025-04-20

Benzene, 1,1'-sulfinylbis[2,3,4,5,6-pentafluoro- Chemical and Physical Properties

Names and Identifiers

    • SCHEMBL775740
    • HMS1607D17
    • pentafluorophenyl sulfoxide
    • 1,2,3,4,5-Pentafluoro-6-[(2,3,4,5,6-pentafluorophenyl)sulfinyl]benzene
    • 26346-84-9
    • 6,6'-Sulfinylbis(1,2,3,4,5-pentafluorobenzene)
    • MFCD00474574
    • AKOS001482460
    • 1,2,3,4,5-PENTAFLUORO-6-(2,3,4,5,6-PENTAFLUOROBENZENESULFINYL)BENZENE
    • Sulfoxide, bis(pentafluorophenyl)-
    • Benzene, 1,1'-sulfinilbis(2,3,4,5,6-pentafluoro)-
    • 1,2,3,4,5-pentafluoro-6-(2,3,4,5,6-pentafluorophenyl)sulfinylbenzene
    • Benzene, 1,2,3,4,5-pentafluoro-6-[(2,3,4,5,6-pentafluorophenyl)sulfinyl]-
    • Bis(pentafluorophenyl) sulfoxide
    • Decafluorodiphenyl sulfoxide
    • Benzene, 1,1'-sulfinylbis[pentafluoro-
    • Benzene, 1,1'-sulfinylbis[2,3,4,5,6-pentafluoro-
    • Inchi: 1S/C12F10OS/c13-1-3(15)7(19)11(8(20)4(1)16)24(23)12-9(21)5(17)2(14)6(18)10(12)22
    • InChI Key: AEGJOYZAOJDXLG-UHFFFAOYSA-N
    • SMILES: S(C1C(=C(C(=C(C=1F)F)F)F)F)(C1C(=C(C(=C(C=1F)F)F)F)F)=O

Computed Properties

  • Exact Mass: 381.951
  • Monoisotopic Mass: 381.95101741g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 2
  • Complexity: 411
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 36.3Ų

Experimental Properties

  • PSA: 17.07
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